Cas no 1366904-84-8 (Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 1366904-84-8
• MF: C₁₅H₂₁BrN₂O₃
• MW: 357.242843389511
• CID: 6231610
• PubChem ID: 132006705
• Update Time: 2025-06-12

Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19459224
• EN300-7428248
• 1366904-84-8
• tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate
• Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C15H21BrN2O3/c1-14(2,3)21-13(19)18-8-4-7-15(20,10-18)11-5-6-12(16)17-9-11/h5-6,9,20H,4,7-8,10H2,1-3H3
• InChI Key： AYJXKDXYGQVHNV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CN(C(=O)OC(C)(C)C)CCC1)O

Computed Properties

• Exact Mass: 356.07356g/mol
• Monoisotopic Mass: 356.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate

Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1366904-84-8): An Overview

Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1366904-84-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1366904-84-8, is a derivative of piperidine, a six-membered heterocyclic amine. The presence of the tert-butyl and bromopyridine moieties imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate is characterized by a piperidine ring substituted with a hydroxy group and a tert-butyl carbamate protecting group. The bromopyridine moiety, specifically at the 6-position, provides a versatile handle for further chemical modifications, such as cross-coupling reactions and functional group transformations. This structural diversity allows for the exploration of a wide range of biological activities and therapeutic applications.

Recent studies have highlighted the potential of Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate in the development of novel drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

In addition to its anti-inflammatory potential, Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate has shown promise in neuropharmacology. Studies have indicated that certain derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This makes them potential candidates for the treatment of neurological disorders such as depression and Parkinson's disease.

The synthesis of Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of bromopyridine with an appropriate piperidine derivative, followed by protection with tert-butyl carbamate. Advances in synthetic methodologies, such as the use of palladium-catalyzed cross-coupling reactions, have significantly improved the efficiency and scalability of these processes.

The physical and chemical properties of Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate are well-documented in the literature. It is generally a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for pharmaceutical applications.

In terms of safety and handling, it is important to note that while Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and high-throughput screening techniques. Additionally, efforts are being made to develop more efficient synthetic methods to reduce production costs and improve accessibility for large-scale applications.

In conclusion, Tert-butyl 3-(6-bromopyridin-3-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 1366904-84-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development into novel therapeutic agents.